2-(Chloromethyl)-6-methylimidazo[1,2-a]pyridine

• IUPAC Name: 2-(chloromethyl)-6-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H9ClN2/c1-7-2-3-9-11-8(4-10)6-12(9)5-7/h2-3,5-6H,4H2,1H3
• InChI Key: PLRNFKAZHXWINP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2C=C1)CCl
• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol

Description

2-(Chloromethyl)-6-methylimidazo[1,2-a]pyridine is an organochlorine compound. It is a member of pyridines and an organochlorine compound. It is a conjugate base of a 2-(chloromethyl)pyridinium.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported. This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The crystal structure of 2-(chloromethyl)pyridine consists of a pyridine core bearing a chloromethyl group. The molecular formula is C6H6ClN.

Chemical Reactions Analysis

This compound is involved in several chemical reactions. For instance, it is used in the synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons.

Physical And Chemical Properties Analysis

The molecular weight of 2-(Chloromethyl)-6-methylimidazo[1,2-a]pyridine is 203.07 g/mol. It has one hydrogen bond donor count and one hydrogen bond acceptor count. The exact mass is 202.0064537 g/mol.

Scientific Research Applications

• Anti-inflammatory and Analgesic Activities : The synthesis of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, closely related to the compound , has been reported. These acids showed potential anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).

• Synthesis and Green Metric Evaluation : A study focused on the synthesis of a related compound, 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, which is an intermediate in the synthesis of Dexlansoprazole, a drug used for treating gastroesophageal reflux disease (GERD). The study evaluated the green metrics of the synthesis process (Gilbile et al., 2017).

• Reactivity Studies in SRN1 Reactions : The reactivity of 6,8-Dibromo-2-chloromethyl-3-nitroimidazo[1,2-a]pyridine, a compound structurally similar to the one of interest, was explored in SRN1 reactions with various nucleophiles. This study provides insights into the reactivities of different electrophile halides (Vanelle et al., 2008).

• Antibacterial Potency : Research on new 6,8-dichloro-imidazo[1,2-a]pyridine derivatives, which include a structure similar to the target compound, showed remarkable antibacterial activities. This suggests potential applications in developing new antibacterial agents (Althagafi & Abdel‐Latif, 2021).

Safety and Hazards

This compound is harmful by ingestion, inhalation, and skin absorption. It is a severe irritant of the skin, eyes, mucous membranes, and upper respiratory tract; and high concentrations are extremely destructive to these tissues.

Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-picoline (Aldrich; 5.028 g), 1,3-dichloroacetone (Aldrich; 5.893 g), and 1,2-dimethoxyethane (Aldrich; 43 mL) is stirred for 1 h at 55° C., at which time ethanol (47 mL) is added and the mixture is stirred for 2.75 h at reflux. The mixture is then concentrated under reduced pressure and partitioned between dichloromethane and saturated aq. sodium bicarbonate. The combined organic layers are washed with brine, dried with MgSO4, and concentrated under reduced pressure. The residue is chromatographed on silica gel using methanol/dichloromethane (1/99) and the appropriate fractions are combined and concentrated to give, after crystallization from ethyl acetate, 0.411 g of 2-(chloromethyl)-6-methylimidazo[1,2-a]pyridine. Methanol is added to the filtrate, which is then concentrated to a reduced volume. The addition of hexane gives an additional 1.50 g of 2-(chloromethyl)-6-methylimidazo[1,2-a]pyridine in two crops; mp 88-89.25° C.; ms m/z 180; IR (mineral oil) 796, 705, 699, 1343, 1510 cm-1 ; 1H NMR (CDCl3) δ 2.32, 4.76, 7.03, 7.47, 7.53, 7.86.